Cas no 15150-71-7 (5-benzyl-3-methyl-1,6-dihydro-1,2,4-triazin-6-one)

• Product Name: 5-benzyl-3-methyl-1,6-dihydro-1,2,4-triazin-6-one
• CAS No: 15150-71-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• MDL: MFCD09040551
• CID: 120833
• PubChem ID: 15149738
• Update Time: 2025-04-18

5-benzyl-3-methyl-1,6-dihydro-1,2,4-triazin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-6(1H)-one,3-methyl-5-(phenylmethyl)-
• 5-BENZYL-3-METHYL-1,2,4-TRIAZIN-6(1H)-ONE
• 5-benzyl-3-methyl-1H-1,2,4-triazin-6-one
• 1,2,4-Triazin-6(1H)-one,3-methyl-5-(phenylmethyl)
• 5-benzyl-3-methyl-6-oxo-1,6-dihydro-1,2,4-triazine
• as-Triazin-6-ol,5-benzyl-3-methyl-(8CI)
• J-008815
• 15150-71-7
• 5-benzyl-3-methyl-1,6-dihydro-1,2,4-triazin-6-one
• SB73546
• AKOS027381334
• DTXSID30569099
• EN300-27223

• MDL： MFCD09040551
• Inchi： 1S/C11H11N3O/c1-8-12-10(11(15)14-13-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： JNRCHQUYELLAOH-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)=NC(C)=NN1

Computed Properties

• Exact Mass: 201.09000
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 58.64000
• LogP: 1.06410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines